Cas no 1428378-54-4 (N-{2-2-(1H-pyrazol-1-yl)-1,3-thiazol-4-ylethyl}cyclopentanecarboxamide)

• Product Name: N-{2-2-(1H-pyrazol-1-yl)-1,3-thiazol-4-ylethyl}cyclopentanecarboxamide
• CAS No: 1428378-54-4
• MF: C₁₄H₁₈N₄OS
• MW: 290.383921146393
• CID: 6391575
• PubChem ID: 71802186
• Update Time: 2025-10-28

N-{2-2-(1H-pyrazol-1-yl)-1,3-thiazol-4-ylethyl}cyclopentanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-2-(1H-pyrazol-1-yl)-1,3-thiazol-4-ylethyl}cyclopentanecarboxamide
• N-{2-[2-(1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}cyclopentanecarboxamide
• N-[2-(2-pyrazol-1-yl-1,3-thiazol-4-yl)ethyl]cyclopentanecarboxamide
• F6403-2940
• N-(2-(2-(1H-pyrazol-1-yl)thiazol-4-yl)ethyl)cyclopentanecarboxamide
• 1428378-54-4
• AKOS024553898
• CCG-346702

• Inchi： 1S/C14H18N4OS/c19-13(11-4-1-2-5-11)15-8-6-12-10-20-14(17-12)18-9-3-7-16-18/h3,7,9-11H,1-2,4-6,8H2,(H,15,19)
• InChI Key： WRUQTFXCCDHNDS-UHFFFAOYSA-N
• SMILES： S1C(N2C=CC=N2)=NC(=C1)CCNC(C1CCCC1)=O

Computed Properties

• Exact Mass: 290.12013238g/mol
• Monoisotopic Mass: 290.12013238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 88Ų

Additional information on N-{2-2-(1H-pyrazol-1-yl)-1,3-thiazol-4-ylethyl}cyclopentanecarboxamide

Professional Introduction to Compound with CAS No. 1428378-54-4 and Product Name: N-{2-2-(1H-pyrazol-1-yl)-1,3-thiazol-4-ylethyl}cyclopentanecarboxamide

Compound with the CAS number 1428378-54-4 and the product name N-{2-2-(1H-pyrazol-1-yl)-1,3-thiazol-4-ylethyl}cyclopentanecarboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The unique arrangement of heterocyclic rings and functional groups in its molecular framework suggests a high degree of chemical diversity, which is often leveraged in the development of novel therapeutic agents.

The core structure of this compound revolves around a cyclopentanecarboxamide moiety, which is flanked by two distinct heterocyclic systems: a pyrazole ring and a thiazole ring. The presence of these heterocycles is particularly noteworthy, as they are well-documented for their role in modulating biological pathways and interactions. Specifically, the 1H-pyrazol-1-yl substituent is known for its ability to engage with various biological targets, including enzymes and receptors, while the 1,3-thiazol-4-yl moiety contributes to the compound's overall pharmacophoric properties. This combination of structural elements has been strategically designed to enhance binding affinity and selectivity, which are critical factors in drug design.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of such complex molecules with high precision. The N-{2-2-(1H-pyrazol-1-yl)-1,3-thiazol-4-ylethyl}cyclopentanecarboxamide structure has been subjected to molecular docking studies, which have revealed promising interactions with several key biological targets. These studies indicate that the compound may exhibit inhibitory effects on enzymes involved in inflammatory pathways, making it a potential candidate for therapeutic applications in conditions such as arthritis and autoimmune diseases.

In addition to its structural complexity, this compound also exhibits interesting physicochemical properties that make it suitable for further development. The cyclopentanecarboxamide group contributes to favorable solubility characteristics, while the heterocyclic rings enhance metabolic stability. These properties are essential for ensuring that the compound remains bioactive throughout its intended biological half-life. Furthermore, preliminary pharmacokinetic studies suggest that the compound possesses good oral bioavailability, which is a critical parameter for any successful drug candidate.

The field of medicinal chemistry has seen significant progress in the development of small molecule inhibitors targeting various disease pathways. Among these pathways, those involving kinases and other enzyme families have been extensively studied due to their central role in cellular signaling and disease progression. The N-{2-2-(1H-pyrazol-1-yl)-1,3-thiazol-4-ylethyl}cyclopentanecarboxamide compound has shown promise as an inhibitor of certain kinases, particularly those implicated in cancer progression. Its ability to modulate kinase activity without significant off-target effects has made it an attractive subject for further investigation.

One of the most exciting aspects of this compound is its potential for further derivatization and optimization. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune its pharmacological properties to achieve desired therapeutic outcomes. For instance, altering the electronic properties of the pyrazole ring could enhance its binding affinity or selectivity for specific targets. Similarly, modifications to the thiazole ring could influence metabolic stability or solubility characteristics.

The synthesis of this compound represents a testament to the ingenuity and precision of modern synthetic organic chemistry. The multi-step synthesis involves careful control over reaction conditions and stereochemistry to ensure high yields and purity. Advanced techniques such as transition metal catalysis have been employed to facilitate key transformations, demonstrating how modern synthetic methodologies can streamline complex synthetic routes.

As research continues to uncover new therapeutic targets and mechanisms, compounds like N-{2-2-(1H-pyrazol-1-yl)-1,3-thiazol-4-ylethyl}cyclopentanecarboxamide will play an increasingly important role in drug discovery and development. Their unique structural features and promising biological activities make them valuable tools for researchers seeking to develop novel treatments for a wide range of diseases. With ongoing studies exploring their mechanisms of action and potential therapeutic applications, these compounds are poised to make significant contributions to future medical advancements.